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Compound of Interest

Compound Name: LY294002

Cat. No.: B1683991 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Overview
LY294002 is a potent, cell-permeable, and reversible inhibitor of phosphoinositide 3-kinases

(PI3Ks).[1] It is widely used in cell biology research to study signaling pathways involved in cell

growth, proliferation, survival, and apoptosis.[2][3] Proper preparation of a stock solution is

critical for obtaining accurate and reproducible experimental results. Dimethyl sulfoxide

(DMSO) is the most common solvent for LY294002 due to its high solubilizing capacity.[4][5][6]

This document provides a detailed protocol for preparing a concentrated stock solution of

LY294002 in DMSO, along with essential data and handling instructions.

Quantitative Data Summary
The following table summarizes the key quantitative information for LY294002.
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Parameter Value Reference

Molecular Weight 307.34 g/mol [2][7]

Appearance White to yellow crystalline solid [6][7]

Solubility in DMSO ≥ 25 mg/mL [4][5]

(up to 80 mg/mL reported) [2]

Solubility in Ethanol ~15-16.5 mg/mL [2][6]

Solubility in Water Insoluble [2]

Recommended Storage

(Powder)
-20°C for up to 3 years [2]

Recommended Storage (Stock

Solution in DMSO)

-20°C for 1-3 months or -80°C

for up to 1 year
[2][4][7]

Signaling Pathway Inhibition
LY294002 is a broad-spectrum inhibitor of class I PI3Ks, acting at the ATP-binding site of the

enzyme.[1] This inhibition prevents the phosphorylation of phosphatidylinositol-4,5-

bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3), a critical step in

activating downstream effectors like Akt (also known as PKB), thereby blocking the PI3K/Akt

signaling pathway.
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Figure 1. Inhibition of the PI3K/Akt signaling pathway by LY294002.

Experimental Protocol: Preparing a 50 mM Stock
Solution
This protocol describes the preparation of 1 mL of a 50 mM LY294002 stock solution in DMSO.

Adjust volumes as needed for different concentrations or volumes.

Materials:

LY294002 powder (MW: 307.34 g/mol )
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Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Pipettors and sterile pipette tips

Vortex mixer and/or sonicator

Procedure:

Calculation:

To prepare a 50 mM (0.050 mol/L) solution, first calculate the required mass of LY294002.

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 50 mmol/L × 0.001 L × 307.34 g/mol = 15.37 mg

Note: A common protocol suggests reconstituting 1.5 mg in 98 µl of DMSO to make a 50

mM stock.[5]

Weighing:

Carefully weigh out 15.37 mg of LY294002 powder using an analytical balance.

Transfer the powder to a sterile microcentrifuge tube or vial.

Dissolution:

Add 1 mL of high-purity, anhydrous DMSO to the tube containing the LY294002 powder. It

is important to use fresh DMSO, as absorbed moisture can reduce solubility.[2]

Close the tube tightly and vortex thoroughly for 1-2 minutes.

If the solid does not dissolve completely, gentle warming (e.g., in a 37°C water bath) or

brief sonication can aid dissolution.[8] Visually inspect the solution to ensure it is clear and

free of particulates.
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Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.[4][7]

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term use (1-3 months) or at -80°C for long-term

storage (up to 1 year).[2][4][7]
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Figure 2. Workflow for preparing LY294002 stock solution in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1683991?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
LY294002 is a potent bioactive compound. Handle with care, using appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.

DMSO is an excellent solvent that can facilitate the absorption of substances through the

skin. Avoid direct contact with the skin.

Perform all weighing and dissolution steps in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for LY294002 before use for complete safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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